Cas no 2171776-92-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid
• CAS No: 2171776-92-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5944783
• PubChem ID: 165504340
• Update Time: 2025-05-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]heptanoic acid
• EN300-1475858
• 2171776-92-2

• Inchi： 1S/C27H30N2O5/c1-3-5-11-18(16-25(30)31)28-26(32)24(10-4-2)29-27(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h2,6-9,12-15,18,23-24H,3,5,10-11,16-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UDLPADXECAMZIY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidoheptanoic acid

Introduction to 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylamidoheptanoic Acid (CAS No. 2171776-92-2)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylamidoheptanoic acid (CAS No. 2171776-92-2) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound, often referred to by its CAS number, is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a heptanoic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, materials science, and biochemistry.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as peptide coupling and stereoselective synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis while ensuring its functionality in subsequent reactions. The pentanoylamido group adds to the molecule's versatility, allowing for potential interactions with biological systems or incorporation into larger molecular frameworks.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its structure suggests potential as a component in peptide-based drugs or as a building block for more complex molecules with specific biological activities. Researchers have explored its ability to interact with cellular receptors and enzymes, paving the way for its use in targeted drug delivery systems or as an inhibitor of specific biochemical pathways.

Moreover, the heptanoic acid moiety contributes to the molecule's hydrophobicity, which is advantageous in certain applications such as membrane interactions or as a component in lipid-like structures. This property has led to investigations into its role in nanotechnology and material science, where it could serve as a precursor for self-assembling materials or amphiphilic molecules.

Recent studies have also highlighted the importance of understanding the stereochemistry of this compound. The spatial arrangement of its functional groups significantly influences its reactivity and biological activity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure, providing insights into its potential uses and optimization strategies.

In conclusion, the compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylamidoheptanoic acid (CAS No. 2171776-92-) represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.